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Compound of Interest

Compound Name:
Methyl 1-

aminocyclopropanecarboxylate

Cat. No.: B1349330 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl 1-aminocyclopropanecarboxylate, often available as its hydrochloride salt, is an

alanine derivative used in various biochemical and pharmaceutical research applications.[1] As

a derivative of 1-aminocyclopropane-1-carboxylic acid (ACC), it serves as a valuable building

block in synthetic chemistry and drug discovery. Accurate and consistent experimental results

depend on the proper preparation, storage, and handling of stock solutions. This document

provides detailed protocols for the preparation of stock solutions of Methyl 1-
aminocyclopropanecarboxylate hydrochloride, ensuring solution integrity and reproducibility

in downstream applications.

Chemical and Physical Properties
Methyl 1-aminocyclopropanecarboxylate is typically supplied as a hydrochloride salt, which

is a white to off-white crystalline powder.[2][3] Its solubility in polar solvents makes it suitable for

a variety of experimental buffers and media.[2][3] Key quantitative data are summarized below

for easy reference.
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Property Value References

Synonyms

1-Aminocyclopropane-1-

carboxylic Acid Methyl Ester

Hydrochloride, ACC Methyl

Ester Hydrochloride

[2][4]

CAS Number 72784-42-0 [4][5]

Molecular Formula C₅H₉NO₂ · HCl [5]

Molecular Weight 151.59 g/mol [2][5][6]

Appearance
White to almost white

crystalline powder
[2][3]

Solubility Soluble in water and methanol [2][3]

Storage Temperature 2-8°C or -20°C [2][6][7]

Safety Precautions
Handle Methyl 1-aminocyclopropanecarboxylate hydrochloride with care in a well-ventilated

area or fume hood. The compound is known to cause skin and serious eye irritation, and may

cause respiratory irritation.[5] Adherence to standard laboratory safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Handling: Avoid inhalation of dust and direct contact with skin and eyes. Wash hands

thoroughly after handling.[2]

Disposal: Dispose of the chemical and its solutions in accordance with local, state, and

federal regulations.

Experimental Protocols
The following protocols detail the preparation of stock solutions in aqueous and organic

solvents. The choice of solvent depends on the requirements of the specific application.
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Workflow for Stock Solution Preparation
The general workflow for preparing a stock solution involves calculating the required mass of

the compound, dissolving it in a specified volume of solvent, ensuring complete dissolution,

and storing it under appropriate conditions.
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Preparation Phase

Dissolution Phase

Storage Phase

1. Calculate Mass
(Target Conc. & Volume)

2. Weigh Compound
(Analytical Balance)

3. Add Solvent
(Initial Volume)

4. Dissolve Compound
(Vortex/Sonicate/Stir)

5. Adjust to Final Volume
(QS with Solvent)

6. Homogenize Solution
(Invert/Vortex)

7. Filter Sterilize
(Optional, for aqueous)

8. Aliquot Solution
(Prevent Freeze-Thaw)

9. Store Appropriately
(Label & Refrigerate/Freeze)

Click to download full resolution via product page

Caption: Workflow for preparing a chemical stock solution.
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Protocol 1: Preparation of 100 mM Aqueous Stock
Solution
This protocol is suitable for applications where an aqueous solution is required.

Materials:

Methyl 1-aminocyclopropanecarboxylate hydrochloride (CAS: 72784-42-0)

Nuclease-free water (or appropriate buffer, e.g., PBS)

50 mL conical tube or volumetric flask

Analytical balance

Spatula

Magnetic stirrer and stir bar (optional)

0.22 µm syringe filter (for sterilization)

Procedure:

Calculation: To prepare 10 mL of a 100 mM stock solution, calculate the required mass:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass = 0.1 mol/L × 0.01 L × 151.59 g/mol = 0.1516 g (or 151.6 mg)

Weighing: Accurately weigh 151.6 mg of Methyl 1-aminocyclopropanecarboxylate
hydrochloride using an analytical balance and transfer it to a 50 mL conical tube or a 10 mL

volumetric flask.

Dissolution: Add approximately 8 mL of nuclease-free water to the container.

Mixing: Cap the container and mix thoroughly by vortexing or using a magnetic stirrer until

the powder is completely dissolved. Gentle warming (up to 40°C) can be used to aid

dissolution if necessary.[8]
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Final Volume Adjustment: Once fully dissolved, add nuclease-free water to bring the final

volume to 10 mL.

Sterilization (Optional): For sterile applications, pass the solution through a 0.22 µm syringe

filter into a sterile container.[9][10]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Label each aliquot clearly with the compound name, concentration, and

preparation date. Store at -20°C for long-term storage or 2-8°C for short-term use.[11]

Protocol 2: Preparation of 100 mM Methanol Stock
Solution
This protocol is for applications requiring an organic solvent, which may enhance compound

stability or be necessary for specific experimental designs.

Materials:

Methyl 1-aminocyclopropanecarboxylate hydrochloride (CAS: 72784-42-0)

Anhydrous methanol (ACS grade or higher)

10 mL volumetric flask or glass vial with a PTFE-lined cap

Analytical balance

Spatula

Vortex mixer or sonicator

Procedure:

Calculation: As in Protocol 1, 151.6 mg is required for 10 mL of a 100 mM solution.

Weighing: Weigh 151.6 mg of the compound and transfer it to a 10 mL volumetric flask or a

suitable glass vial.

Dissolution: Add approximately 8 mL of anhydrous methanol.
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Mixing: Cap the container securely and vortex or sonicate until the solid is completely

dissolved. Methanol is volatile and flammable; perform this step in a fume hood.

Final Volume Adjustment: Add methanol to bring the final volume to 10 mL.

Storage: Aliquot into sterile glass vials with PTFE-lined caps to prevent solvent evaporation

and contamination. Label each aliquot clearly. Store at -20°C. Due to the use of an organic

solvent, filter sterilization is generally not required.[9]

Suggested Stock Concentrations
The optimal concentration for a stock solution depends on the solubility of the compound and

the final working concentration required for the experiment. It is common practice to prepare

stock solutions at concentrations of 10x to 1000x the final working concentration.[11]

Solvent
Suggested Stock
Concentration
Range

Storage Conditions Notes

Water / Buffer 10 mM - 200 mM
-20°C (long-term), 2-

8°C (short-term)

Filter-sterilize for

biological applications.

Aliquoting is highly

recommended.

Methanol 10 mM - 200 mM -20°C

Use glass containers

with appropriate caps.

Ensure compatibility

with downstream

assays.

Storage and Stability
Proper storage is critical to maintain the integrity of the stock solution.

Temperature: For long-term storage, -20°C is recommended for both aqueous and methanol-

based stocks.[2][7][11] Refrigeration at 2-8°C is suitable for short-term storage of aqueous

solutions (up to a few weeks).[11]
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Light: While not explicitly stated for this compound, it is good practice to store stock

solutions, especially those of amino acid derivatives, in amber vials or protected from light to

prevent potential photodegradation.[11]

Hygroscopicity: The solid compound can be hygroscopic.[3] Store it in a desiccator and

handle it quickly to minimize moisture absorption.

Stability: Concentrated stock solutions are generally more stable than dilute working

solutions.[11] Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[9][11]

Discard any solution that shows signs of precipitation or microbial growth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 1-aminocyclopropanecarboxylate hydrochloride|Cas# 72784-42-0 [glpbio.cn]

2. Methyl 1-aminocyclopropanecarboxylate hydrochloride price,buy Methyl 1-
aminocyclopropanecarboxylate hydrochloride - chemicalbook [m.chemicalbook.com]

3. Methyl 1-Aminocyclopropanecarboxylate Hydrochloride | 72784-42-0 | Tokyo Chemical
Industry Co., Ltd.(APAC) [tcichemicals.com]

4. usbio.net [usbio.net]

5. Methyl 1-aminocyclopropane-1-carboxylate hydrochloride | C5H10ClNO2 | CID 12760695
- PubChem [pubchem.ncbi.nlm.nih.gov]

6. pharmaffiliates.com [pharmaffiliates.com]

7. 72784-43-1|Methyl 1-aminocyclopropanecarboxylate|BLD Pharm [bldpharm.com]

8. csstc.org [csstc.org]

9. ProtocolsAntibioticStockSolutions < Lab < TWiki [barricklab.org]

10. Stock Solution [mmbio.byu.edu]

11. phytotechlab.com [phytotechlab.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://phytotechlab.com/media/documents/TechnicalLiterature/PreparingStockSolutions.pdf
https://www.tcichemicals.com/OP/en/p/M3258
https://phytotechlab.com/media/documents/TechnicalLiterature/PreparingStockSolutions.pdf
https://barricklab.org/twiki/bin/view/Lab/ProtocolsAntibioticStockSolutions
https://phytotechlab.com/media/documents/TechnicalLiterature/PreparingStockSolutions.pdf
https://www.benchchem.com/product/b1349330?utm_src=pdf-custom-synthesis
https://www.glpbio.cn/methyl-1-aminocyclopropanecarboxylate-hydrochloride.html
https://m.chemicalbook.com/Price/72784-42-0.htm
https://m.chemicalbook.com/Price/72784-42-0.htm
https://www.tcichemicals.com/OP/en/p/M3258
https://www.tcichemicals.com/OP/en/p/M3258
https://www.usbio.net/biochemicals/259450/1Aminocyclopropane1carboxylic-acid-methyl-ester-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/12760695
https://pubchem.ncbi.nlm.nih.gov/compound/12760695
https://www.pharmaffiliates.com/en/72784-42-0-1-aminocyclopropane-1-carboxylic-acid-methyl-ester-hydrochloride-bsc-pabsc26702879.html
https://www.bldpharm.com/products/72784-43-1.html
https://www.csstc.org/Event/File/2021/TC-AFC/Module/Module%203.%20Practice%20Procedures%20for%20Making%20Stock%20Solution.pdf
https://barricklab.org/twiki/bin/view/Lab/ProtocolsAntibioticStockSolutions
https://mmbio.byu.edu/griffitts-lab/stock-solution
https://phytotechlab.com/media/documents/TechnicalLiterature/PreparingStockSolutions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Note: Preparation of Methyl 1-
aminocyclopropanecarboxylate Stock Solutions]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1349330#methyl-1-
aminocyclopropanecarboxylate-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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